Microtubule/Tubulin
  • Batabulin
    Batabulin
    • Cat. No.:
    • B1667759
    • CAS No.:
    • 195533-53-0
    • Molecular Formula:
    • C13H7F6NO3S
    • Molecular Weight:
    • 371.26 g/mol
    Description
    Batabulin is under investigation in clinical trial NCT00057382 (T138067 Versus Doxorubicin in Chemotherapy-naive, Unresectable, Hepatocellular Carcinoma Patients).
    Batabulin is a synthetic pentafluorophenylsu...
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  • Soblidotin
    Soblidotin
    • Cat. No.:
    • B1682096
    • CAS No.:
    • 149606-27-9
    • Molecular Formula:
    • C39H67N5O6
    • Molecular Weight:
    • 702.0 g/mol
    Description
    Soblidotin is a tetrapeptide derivative of dolastatin 10. It is an inhibitor of tubulin polymerization which exhibits potent antitumor activity. It has a role as a microtubule-destabilising agent, an antineoplas...
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  • Monomethyl auristatin E intermediate-7
    Monomethyl auristatin E intermediate-7
    • Cat. No.:
    • B3099299
    • CAS No.:
    • 135383-55-0
    • Molecular Formula:
    • C20H31NO5
    • Molecular Weight:
    • 365.5 g/mol
    Description
    Monomethyl auristatin E intermediate-7 is a useful research compound. Its molecular formula is C20H31NO5 and its molecular weight is 365.5 g/mol. The purity is usually 95%.
    The exact mass of the compound (3...
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  • Ansamitocin P3
    Ansamitocin P3
    • Cat. No.:
    • B8022702
    • CAS No.:
    • Molecular Formula:
    • C32H43ClN2O9
    • Molecular Weight:
    • 635.1 g/mol
    Description
    Ansamitocin P3 is a useful research compound. Its molecular formula is C32H43ClN2O9 and its molecular weight is 635.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ansamitocin P3 suitable ...
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  • Mc-MMAD
    Mc-MMAD
    • Cat. No.:
    • B8082094
    • CAS No.:
    • Molecular Formula:
    • C51H77N7O9S
    • Molecular Weight:
    • 964.3 g/mol
    Description
    Mc-MMAD is a useful research compound. Its molecular formula is C51H77N7O9S and its molecular weight is 964.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mc-MMAD suitable for many resear...
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  • Tubulin polymerization-IN-60
    Tubulin polymerization-IN-60
    • Cat. No.:
    • B12378796
    • CAS No.:
    • Molecular Formula:
    • C25H22O6
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Tubulin polymerization-IN-60 is a useful research compound. Its molecular formula is C25H22O6 and its molecular weight is 418.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tubulin polyme...
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  • Tubulin polymerization-IN-49
    Tubulin polymerization-IN-49
    • Cat. No.:
    • B12380845
    • CAS No.:
    • Molecular Formula:
    • C20H24O5
    • Molecular Weight:
    • 344.4 g/mol
    Description
    Tubulin polymerization-IN-49 is a useful research compound. Its molecular formula is C20H24O5 and its molecular weight is 344.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tubulin polyme...
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  • Tubulin inhibitor 33
    Tubulin inhibitor 33
    • Cat. No.:
    • B12384946
    • CAS No.:
    • Molecular Formula:
    • C24H22N4O3
    • Molecular Weight:
    • 414.5 g/mol
    Description
    Tubulin inhibitor 33 is a useful research compound. Its molecular formula is C24H22N4O3 and its molecular weight is 414.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tubulin inhibitor 33...
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  • Tubulin polymerization-IN-53
    Tubulin polymerization-IN-53
    • Cat. No.:
    • B15137450
    • CAS No.:
    • Molecular Formula:
    • C19H18ClNO6
    • Molecular Weight:
    • 391.8 g/mol
    Description
    Tubulin polymerization-IN-53 is a useful research compound. Its molecular formula is C19H18ClNO6 and its molecular weight is 391.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tubulin pol...
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  • E7130
    E7130
    • Cat. No.:
    • B15604388
    • CAS No.:
    • Molecular Formula:
    • C58H83NO17
    • Molecular Weight:
    • 1066.3 g/mol
    Description
    Halichondrin Analogue E7130 is a halichondrin analogue derived from a marine sponge with potential antineoplastic activity. Upon intravenous infusion, halichondrin analogue E7130 may bind to the vinca domain of ...
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